Cas no 1266253-72-8 (6-ethoxy-2-methylpyridine-3-carbaldehyde)

• Product Name: 6-ethoxy-2-methylpyridine-3-carbaldehyde
• CAS No: 1266253-72-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD18447617
• CID: 4584364
• Update Time: 2025-06-08

6-ethoxy-2-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-2-methylpyridine-3-carboxaldehyde
• 6-Ethoxy-2-methyl-pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 6-ethoxy-2-methyl-
• 6-ethoxy-2-methylpyridine-3-carbaldehyde

• MDL： MFCD18447617
• Inchi： 1S/C9H11NO2/c1-3-12-9-5-4-8(6-11)7(2)10-9/h4-6H,3H2,1-2H3
• InChI Key： ZCRPXVNQWDNLBD-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OCC)=CC=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-ethoxy-2-methylpyridine-3-carbaldehyde

Introduction to 6-ethoxy-2-methylpyridine-3-carbaldehyde (CAS No: 1266253-72-8)

6-ethoxy-2-methylpyridine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1266253-72-8, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the pyridine derivative family, characterized by its unique structural and functional properties that make it valuable in various chemical transformations and biological applications.

The molecular structure of 6-ethoxy-2-methylpyridine-3-carbaldehyde consists of a pyridine ring substituted with an ethoxy group at the 6-position and a methyl group at the 2-position, with a formyl group (-CHO) at the 3-position. This arrangement imparts distinct reactivity, making it a versatile building block for synthesizing more complex molecules. The presence of the aldehyde functionality allows for further derivatization through condensation, oxidation, or reduction reactions, which are pivotal in drug development and material science.

In recent years, 6-ethoxy-2-methylpyridine-3-carbaldehyde has garnered attention due to its role in the synthesis of bioactive compounds. Specifically, it has been utilized in the preparation of novel heterocyclic scaffolds that exhibit promising pharmacological activities. For instance, studies have demonstrated its utility in generating derivatives with potential antimicrobial and anti-inflammatory properties. The ethoxy and methyl substituents contribute to the compound's solubility and metabolic stability, which are critical factors in pharmaceutical design.

One of the most compelling applications of 6-ethoxy-2-methylpyridine-3-carbaldehyde is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By serving as a precursor for kinase inhibitor analogs, this compound aids in the discovery of targeted therapies. Recent research has highlighted its incorporation into structures that selectively inhibit specific kinases, thereby reducing off-target effects and improving therapeutic efficacy.

The synthesis of 6-ethoxy-2-methylpyridine-3-carbaldehyde typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to enhance yield and purity. These techniques align with the growing emphasis on sustainable chemistry practices, ensuring that the production process is both efficient and environmentally friendly.

From a computational chemistry perspective, 6-ethoxy-2-methylpyridine-3-carbaldehyde has been extensively studied to understand its electronic properties and reactivity. Molecular modeling studies have revealed insights into how the substituents influence its interaction with biological targets. This information is instrumental in designing drugs with optimized binding affinities and selectivity. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been used to confirm the structural integrity of synthesized derivatives.

The pharmaceutical industry has shown particular interest in 6-ethoxy-2-methylpyridine-3-carbaldehyde due to its potential as a scaffold for drug discovery. Its structural features allow for modifications that can fine-tune pharmacokinetic properties, such as bioavailability and half-life. Preclinical studies have begun to explore its derivatives as candidates for treating neurological disorders, where precise modulation of receptor interactions is essential. The compound's ability to serve as a precursor for diverse pharmacophores underscores its importance in medicinal chemistry.

In conclusion,6-ethoxy-2-methylpyridine-3-carbaldehyde (CAS No: 1266253-72-8) represents a cornerstone in synthetic chemistry with far-reaching implications in drug development. Its unique structural attributes enable the creation of novel bioactive molecules with therapeutic potential across multiple disease areas. As research continues to uncover new applications for this compound, its significance in advancing chemical biology and pharmaceutical innovation is undeniable.